Cas no 263559-06-4 (Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-)

Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]- structure
263559-06-4 structure
Product Name:Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-
CAS No:263559-06-4
MF:C17H20N2O
MW:268.353504180908
CID:1427151
PubChem ID:335177
Update Time:2025-04-20

Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-amino-N-[4-(1,1-dimethylethyl)phenyl]-
    • 2-amino-N-(4-tert-butylphenyl)benzamide
    • AKOS000125812
    • 263559-06-4
    • NSC-343560
    • 2-amino-N-(4-tert-butyl-phenyl)-benzamide
    • NSC343560
    • DDSAKDUYVNQREE-UHFFFAOYSA-N
    • DB-292950
    • SCHEMBL3822225
    • Inchi: 1S/C17H20N2O/c1-17(2,3)12-8-10-13(11-9-12)19-16(20)14-6-4-5-7-15(14)18/h4-11H,18H2,1-3H3,(H,19,20)
    • InChI Key: DDSAKDUYVNQREE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1N)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 268.1577
  • Monoisotopic Mass: 268.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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